Cas no 941991-25-9 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 941991-25-9
• MF: C₂₆H₂₀N₂O₄
• MW: 424.448006629944
• CID: 5910745
• PubChem ID: 16926885
• Update Time: 2025-06-26

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-oxochromene-3-carboxamide
• F2384-0186
• AKOS024645026
• 941991-25-9
• N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C26H20N2O4/c29-24-13-10-18-14-20(11-12-22(18)28(24)16-17-6-2-1-3-7-17)27-25(30)21-15-19-8-4-5-9-23(19)32-26(21)31/h1-9,11-12,14-15H,10,13,16H2,(H,27,30)
• InChI Key： RHIYZUDNIXAAOV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NC1C=CC2=C(C=1)CCC(=O)N2CC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 424.14230712g/mol
• Monoisotopic Mass: 424.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.7Ų

Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide

N-(1-Benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 941991-25-9, commonly referred to as N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeted therapies for complex diseases such as cancer and neurodegenerative disorders.

N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-oxo-2H-chromene-3-carboxamide is characterized by its complex molecular architecture, which includes a chromene moiety and a tetrahydroquinoline fragment. The chromene component is known for its aromatic stability and potential photoreactivity, while the tetrahydroquinoline group contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. This combination makes the compound a versatile scaffold for further functionalization and optimization in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have employed strategies such as microwave-assisted synthesis and enzymatic catalysis to enhance the yield and purity of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2 oxo 2H chromene 3 carboxamide. These methods not only improve the scalability of production but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, N-(1-benzyl 2 oxo 1 2 3 4 tetrahydroquinolin 6 yl) 2 oxo 2H chromene 3 carboxamide has demonstrated potent inhibitory effects against several key enzymes involved in disease pathways. For instance, studies have shown its ability to inhibit histone deacetylases (HDACs), which are critical targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The application of N-(1-benzyl 2 oxo tetrahydroquinolin yl) chromene carboxamide extends beyond pharmacology into materials science. Its structural features make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties, such as organic semiconductors and light-emitting diodes (LEDs). These applications underscore the compound's versatility across diverse scientific domains.

Recent breakthroughs in computational chemistry have further enhanced our understanding of N-(1-benzyl 2 oxo tetrahydroquinolin yl) chromene carboxamide's molecular interactions. Advanced molecular modeling techniques have provided insights into its binding modes with biological targets, enabling rational drug design strategies. These computational studies complement experimental findings and accelerate the development of more effective therapeutic agents.

In conclusion, N-(1-benzyl 2 oxo tetrahydroquinolin yl) chromene carboxamide represents a cutting-edge molecule with vast potential in both pharmaceuticals and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across these fields. As research continues to uncover new facets of this compound's properties and functionalities, its role in advancing science and technology is expected to grow significantly.